Cas no 67797-09-5 (PBDE 202)

• Product Name: PBDE 202
• CAS No: 67797-09-5
• MF: C₁₂H₂Br₈O
• MW: 801.375677585602
• CID: 1721545
• PubChem ID: 3290414
• Update Time: 2025-04-21

PBDE 202 Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3',5,5',6,6'-OCTABROMODIPHENYL ETHER
• PBDE 202
• 1,1'-Oxybis[2,3,5,6-tetrabromobenzene]; BDE 202; Bis(2,3,5,6-tetrabromophenyl) Ether
• 1,2,4,5-tetrabromo-3-(2,3,5,6-tetrabromophenoxy)benzene
• BDE-202
• 69K1V283OW
• DTXSID50879985
• NS00077069
• SCHEMBL14942245
• 67797-09-5
• UNII-69K1V283OW
• AKOS024318991
• Benzene, 1,1'-oxybis(2,3,5,6-tetrabromo-
• Q27264360

• Inchi： 1S/C12H2Br8O/c13-3-1-4(14)8(18)11(7(3)17)21-12-9(19)5(15)2-6(16)10(12)20/h1-2H
• InChI Key： AHNZLQAZTWRRDW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1OC1C(=C(C=C(C=1Br)Br)Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 793.35696
• Monoisotopic Mass: 793.35727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers